Cas no 657-27-2 (L-Lysine hydrochloride)

• Product Name: L-Lysine hydrochloride
• CAS No: 657-27-2
• MF: C₆H₁₅ClN₂O₂
• MW: 182.6485
• MDL: MFCD00064564
• CID: 39453
• PubChem ID: 24896408
• Update Time: 2025-07-15

L-Lysine hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Lysine hydrochloride
• L(+)-2,6-Diaminocaproic acid
• (S)-2,6-Diaminohexanoic acid monohydrochloride
• H-Lys-OH.HCl
• L(+)-LYS hydrochloride
• L-Lysine monohydrochloride
• L-lysine hcl solution sterile*filtered cell cultu
• lysine hydrochloride
• H-Lys-OH*HCl
• L-Lysine HCl
• L(+)-2,6-Diaminohexanoic acid
• L(+)LYSINE MONOCHLORHYDRATE
• L-(+)-Lysine Monohydrochloride
• L-Lysine monohydrocholoride
• (S)-2,6-Diaminohexanoic acid hydrochloride
• CultureSure L-Lysine Hydrochloride, Animal-derived-free
• H-Lys-OH · HCl
• H-Lys-OH•HCl
• L-LYSINE-2,3,3,4,4,5,5,6,6-D9 HCL
• LYSINE HCL, L-(P)
• LYSINE HCL, L-(RG)
• PARAGOS 420321
• anhydrous L-lysine monohydrochloride
• H-Lys-OH hydrochloride
• L-2
• L-LYS HCL
• L-Lysine
• L-Lysine base
• LYS,HCL
• LYSINE HCL
• LYSINE-L HCL
• (2S)-2,6-Diaminohexanoic acid hydrochloride
• L(+)-2,6-Diaminocaproic acid hydrochloride
• L(+)-2,6-Diaminohexanoic acid hydrochloride
• H-Lys-OH·HCl
• 湖北L-赖氨酸盐酸盐生产厂家
• L-Lysine, monohydrochloride
• Lyamine
• Darvyl
• Lysion
• L-Gen
• Enisyl
• Lysine, monohydrochloride, L-
• Lysine hydrochloride (VAN)
• L-Lysine hydrochloride (VAN)
• L-Lysine, hydrochloride (1:?)
• JNJ23Q2COM
• l(+)-l
• Lysine Hydrochloride;
• DTXSID9029198
• NSC760110
• LYSINE HYDROCHLORIDE (USP MONOGRAPH)
• L-LYSINE MONOHYDROCHLORIDE [FCC]
• Lysine Hydrochloride (L-Lysine Hydrochloride)
• L-lysine.hydrochloride
• CHEBI:53633
• l(+)-lysine monohy-drochloride
• L0071
• H-Lys-OH.HCl L-Lysine monohydrochloride (from non-animal source)
• L-Lysine monohydrochloride, p.a., 98.5%
• LYSINE HYDROCHLORIDE [USAN]
• L-Lysine Hydrochloride,(S)
• MFCD00081870
• L-Lysine hydrochloride, >=98%, natural, FG
• L-Lysine monohydrochloride, BioUltra, >=99.5% (AT)
• NSC 9253
• CCG-214725
• Pharmakon1600-01301003
• LYSINE HYDROCHLORIDE [USP MONOGRAPH]
• NS00082898
• DTXSID10904868
• L-Lysine monohydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• UNII-JNJ23Q2COM
• L-Lysine hydrochloride (JP17)
• Q27124123
• L-LysineHydrochloride>99%
• LYSINE HYDROCHLORIDE [MART.]
• L-Lysine, hydrochloride (1:1)
• L-Lysine monohydrochloride, Cell Culture Reagent (H-L-Lys-OH.HCl)
• D70613
• L-Lysine-Hydrochloride
• LYSINE HYDROCHLORIDE [JAN]
• EC 211-519-9
• Z812534818
• L-LYSINE HYDROCHLORIDE [USP-RS]
• LYSINE HYDROCHLORIDE [VANDF]
• LYSINE MONOHYDROCHLORIDE [MI]
• Lysine hydrochloride (USAN:USP:JAN)
• HY-N0470
• Lysine hydrochloride [USAN:USP:JAN]
• M03093
• AKOS015892881
• L-LYSINE HYDROCHLORIDE (USP-RS)
• C6H15ClN2O2
• L-alpha,epsilondiaminocaproic acid monohydrochloride
• 28826-16-6
• L-Lysine monohydrochloride, SAJ special grade, >=99.0%
• 657-27-2
• LYSINE HYDROCHLORIDE [WHO-DD]
• VIRALYS
• Lysine hcl, l-
• EN300-54534
• CHEMBL2105886
• D02279
• NSC-9253
• L-Lysine monohydrochloride, reagent grade, >=98% (HPLC)
• NSC-760110
• AI3-52405
• SCHEMBL41761
• Lysine hydrochloride, European Pharmacopoeia (EP) Reference Standard
• s3953
• L-Lysine monohydrochloride, certified reference material, TraceCERT(R)
• J-521652
• LYSINE HYDROCHLORIDE (MART.)
• H-Lys-OH⋅HCl
• L-Lysine monohydrochloride, Vetec(TM) reagent grade, >=98%
• LYSINE HYDROCHLORIDE (EP MONOGRAPH)
• BS-17408
• Lysine hydrochloride (USP)
• l(+)-lysine monohydrochloride
• EINECS 233-234-9
• nBu-PLys(100)*HCl
• AKOS015847945
• EINECS 211-519-9
• (2S)-2,6-Diaminohexanoic acid;hydrochloride
• CS-7885
• MFCD00064564
• L-Lysine, hydrochloride
• L-Lysine monohydrochloride, from non-animal source, meets EP, JP, USP testing specifications, suitable for cell culture, 98.5-101.0%
• L-Lysine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• AC-23978
• DB-029969
• ENISYL-F
• L-LYSINE HYDROCHLORIDE [JAN]
• Lysine, monohydrochloride
• Q-100750
• LYSINE HYDROCHLORIDE [EP MONOGRAPH]
• 10098-89-2
• Lysine, l-, monohydrochloride
• Lysine monohydrochloride

• MDL： MFCD00064564
• Inchi： 1S/C6H14N2O2.ClH/c7-4-2-1-3-5(8)6(9)10;/h5H,1-4,7-8H2,(H,9,10);1H/t5-;/m0./s1
• InChI Key： BVHLGVCQOALMSV-JEDNCBNOSA-N
• SMILES： Cl[H].O([H])C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])N([H])[H])=O
• BRN： 3563889

Computed Properties

• Exact Mass: 182.08200
• Monoisotopic Mass: 182.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 89.3

Experimental Properties

• Color/Form: White crystalline or crystalline powder. Odorless and sweet
• Density: 1.28 g/cm3 (20℃)
• Melting Point: 263 °C (dec.) (lit.)
• Boiling Point: 311.5°C at 760 mmHg
• Flash Point: 142.2ºC
• PH: 5.5-6.0 (100g/l, H2O, 20℃)
• Solubility: H2O: 100 mg/mL
• Water Partition Coefficient: 65 g/100 mL (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 89.34000
• LogP: 1.72990
• Solubility: It is easily soluble in water (40%, 35 ℃) and almost insoluble in ethanol and diethyl ether.
• Merck: 5636
• FEMA: 3205
• Specific Rotation: 21 º (c=8, 6N HCl)
• Optical Activity: [α]20/D +20.5±0.5°, c = 5% in 5 M HCl

L-Lysine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 1789 8/PG 3
• WGK Germany：2
• Hazard Category Code： R34: can cause burns. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26-S36/37/39-S45-S24/25
• FLUKA BRAND F CODES：10
• RTECS：OL5650000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Lysine hydrochloride

L-Lysine Hydrochloride (CAS No. 657-27-2): An Essential Amino Acid and Its Applications in Biomedical Research and Pharmaceutical Development

L-Lysine hydrochloride (CAS No. 657-27-2) is a vital amino acid that plays a crucial role in various biological processes. As an essential amino acid, it cannot be synthesized by the human body and must be obtained through dietary sources or supplements. This compound is widely used in biomedical research, pharmaceutical development, and nutritional formulations due to its unique properties and diverse applications.

L-Lysine hydrochloride is a white, crystalline powder with a molecular formula of C₆H₁₄N₂O₂·HCl and a molecular weight of 182.64 g/mol. It is highly soluble in water and slightly soluble in ethanol, making it suitable for various pharmaceutical formulations. The compound's stability and solubility properties make it an ideal candidate for use in both research and commercial applications.

In recent years, significant advancements have been made in understanding the biological functions of L-lysine hydrochloride. One of the key areas of research has been its role in protein synthesis and cell growth. Lysine is a critical component of proteins, particularly those involved in structural and enzymatic functions. Studies have shown that adequate levels of lysine are essential for optimal protein synthesis, which is crucial for muscle growth, tissue repair, and overall cellular health.

Beyond its role in protein synthesis, L-lysine hydrochloride has been extensively studied for its potential therapeutic applications. One notable area is its use in the management of herpes simplex virus (HSV) infections. Research has demonstrated that lysine can inhibit the replication of HSV by competing with arginine, an amino acid that promotes viral replication. Clinical trials have shown that lysine supplementation can reduce the frequency and severity of herpes outbreaks, making it a valuable adjunct therapy for patients with recurrent herpes infections.

In addition to its antiviral properties, L-lysine hydrochloride has been investigated for its potential benefits in bone health. Lysine plays a crucial role in the formation of collagen, a protein that provides structural support to bones and connective tissues. Studies have shown that lysine supplementation can increase bone mineral density and reduce the risk of osteoporosis, particularly in postmenopausal women.

The immunomodulatory effects of L-lysine hydrochloride have also been a focus of recent research. Lysine has been shown to enhance immune function by promoting the production of antibodies and cytokines, which are essential for mounting an effective immune response against pathogens. This makes lysine a promising candidate for use in immune-boosting supplements and therapeutic formulations.

In the field of nutraceuticals, L-lysine hydrochloride is widely used as a dietary supplement to support overall health and well-being. It is commonly found in protein powders, sports nutrition products, and multivitamin formulations. The growing awareness of the importance of essential amino acids in maintaining optimal health has driven the demand for lysine supplements in both clinical and consumer markets.

The pharmaceutical industry has also recognized the potential of L-lysine hydrochloride in drug development. Its ability to enhance protein stability and solubility makes it a valuable excipient in various drug formulations. Additionally, lysine's role in improving drug absorption and bioavailability has led to its use as a carrier molecule in targeted drug delivery systems.

In conclusion, L-lysine hydrochloride (CAS No. 657-27-2) is a multifaceted compound with a wide range of applications in biomedical research, pharmaceutical development, and nutritional formulations. Its essential role in protein synthesis, antiviral properties, bone health benefits, immunomodulatory effects, and potential as a pharmaceutical excipient make it an indispensable component in modern healthcare. As research continues to uncover new insights into the biological functions of lysine, its importance as a key player in maintaining human health is likely to grow even further.